Cas no 1116-13-8 (L-Aspartic acid,N-(1-oxododecyl)-)

• Product Name: L-Aspartic acid,N-(1-oxododecyl)-
• CAS No: 1116-13-8
• MF: C₁₆H₂₉NO₅
• MW: 315.405165433884
• CID: 117427
• PubChem ID: 11370477
• Update Time: 2025-04-18

L-Aspartic acid,N-(1-oxododecyl)- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N-(1-oxododecyl)-
• N-LAUROYL-L-ASPARTIC ACID*
• Nα-lauryl-L-aspartic acid
• N-Lauroyl-l-aspartic acid
• VCRXMSMANOGRCM-ZDUSSCGKSA-N
• (2S)-2-(dodecanoylamino)butanedioic acid
• n-Dodecanoylaspartic acid #
• SCHEMBL872338
• N-Lauroyl-L Aspartic Acid
• 1116-13-8

• Inchi： 1S/C16H29NO5/c1-2-3-4-5-6-7-8-9-10-11-14(18)17-13(16(21)22)12-15(19)20/h13H,2-12H2,1H3,(H,17,18)(H,19,20)(H,21,22)/t13-/m0/s1
• InChI Key： VCRXMSMANOGRCM-ZDUSSCGKSA-N
• SMILES： O=C(CCCCCCCCCCC)N[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 315.20467
• Monoisotopic Mass: 315.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.094±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115-116 ºC
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• PSA: 103.7

L-Aspartic acid,N-(1-oxododecyl)- Security Information

• Safety Instruction： 22-24/25
• Safety Term：Safety Statements 22-24/25